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Compound of Interest

Compound Name: Pigment Yellow 14

Cat. No.: B2915567 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides crucial safety protocols and logistical plans

for the use of Pigment Yellow 14 (CAS No. 5468-75-7), a disazo diarylide pigment. Adherence

to these guidelines is essential to ensure a safe laboratory environment.

Chemical Identification and Properties:

Property Value References

Chemical Formula C34H30Cl2N6O4 [1][2]

Molecular Weight 657.55 g/mol [1][2]

Appearance Yellow powder [2][3][4]

Odor Odorless [2][3][4]

Melting Point > 300 °C [3]

Solubility in Water Insoluble [3][4]

Hazard Identification and Toxicological Data
Pigment Yellow 14 is generally considered to have low acute toxicity.[5] However, as a fine

powder, it can pose a combustible dust hazard, and appropriate precautions must be taken.[3]
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Toxicity Data Value Species References

Acute Oral LD50 > 5,000 mg/kg Rat [3][4]

Skin Irritation Non-irritant Rabbit [3][4]

Eye Irritation Non-irritant Rabbit [3][4]

While acute toxicity is low, prolonged or repeated contact may cause skin irritation in sensitive

individuals, and inhalation of dust may irritate the respiratory tract.[2] Some sources indicate

that this product contains a chemical known to the state of California to cause cancer.[3]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Pigment Yellow 14 is crucial to minimize exposure and

prevent accidents.

1. Engineering Controls:

Work in a well-ventilated area.[1]

Use a laboratory fume hood or an area with appropriate exhaust ventilation, especially when

handling large quantities or creating dust.[1]

Ensure safety showers and eyewash stations are easily accessible.[1][3]

2. Personal Protective Equipment (PPE):

Respiratory Protection: For operations that may generate dust, a NIOSH-certified (or

equivalent) organic vapor/particulate respirator is recommended.[3]

Eye Protection: Wear safety glasses with side-shields.[1][3] If there is a splashing hazard, a

face shield should also be worn.[3]

Hand Protection: Use chemical-resistant protective gloves.[3]

Body Protection: Wear a lab coat or other protective clothing to minimize skin contact.[3][4]
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3. Handling and Storage:

Avoid the formation of dust.[3][4]

Take precautionary measures against static discharge.[3]

Keep containers tightly closed and store in a cool, dry place.[2][3]

Avoid contact with strong acids/alkalis and strong oxidizing/reducing agents.[1]

Emergency Procedures
First-Aid Measures:

Exposure Route First-Aid Procedure References

Inhalation

Move to fresh air. If breathing

is difficult, seek medical

attention.

[1][2]

Skin Contact

Wash thoroughly with soap

and water. Remove

contaminated clothing.

[1][3]

Eye Contact

Rinse immediately with plenty

of water for at least 15

minutes, holding eyelids open.

Seek medical attention.

[1][3]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Seek

medical attention if necessary.

[1]

Accidental Release Measures:

For small spills, pick up the material with a suitable appliance and dispose of it.[3]

For large spills, contain the material with a dust-binding agent before disposal.[3]
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Avoid raising dust during cleanup.[3]

Do not discharge into drains, surface waters, or groundwater.[3]

Disposal Plan
All waste materials should be handled as hazardous waste and disposed of in accordance with

national, state, and local regulations.[1][3]

Substance Disposal: Dispose of the chemical waste at an approved waste disposal facility.

Do not allow it to enter the environment.

Container Disposal: Used containers should be rendered unusable by crushing or puncturing

before disposal according to local regulations.[3]

Experimental Workflow
The following diagram outlines the standard workflow for safely handling Pigment Yellow 14 in

a laboratory setting.
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Workflow for Safe Handling of Pigment Yellow 14

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Work Area (Fume Hood)

Ensure safety measures are in place

Weigh Pigment

Proceed to handling

Perform Experiment

Decontaminate Work Area

Experiment complete

Dispose of Waste

Remove PPE

Click to download full resolution via product page

Caption: Safe handling workflow for Pigment Yellow 14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. cncolorchem.com [cncolorchem.com]

3. additivesforpolymer.com [additivesforpolymer.com]

4. solarimpex.com [solarimpex.com]

5. icdn.tradew.com [icdn.tradew.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Pigment Yellow 14]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2915567#personal-protective-equipment-for-
handling-pigment-yellow-14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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